Cas no 81750-99-4 (1-Butanone, 1-[hexahydro-2-(2-hydroxyethyl)pyrrolo[1,2-b]isoxazol-3-yl]-)

• Product name: 1-Butanone, 1-[hexahydro-2-(2-hydroxyethyl)pyrrolo[1,2-b]isoxazol-3-yl]-
• CAS No: 81750-99-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 703201
• PubChem ID: 71420844

1-Butanone, 1-[hexahydro-2-(2-hydroxyethyl)pyrrolo[1,2-b]isoxazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[hexahydro-2-(2-hydroxyethyl)pyrrolo[1,2-b]isoxazol-3-yl]-
• 1-[2-(2-hydroxyethyl)-2,3,3a,4,5,6-hexahydropyrrolo[1,2-b][1,2]oxazol-3-yl]butan-1-one
• 81750-99-4
• 1-[2-(2-Hydroxyethyl)hexahydropyrrolo[1,2-b][1,2]oxazol-3-yl]butan-1-one
• DTXSID20840026

• Inchi： InChI=1S/C12H21NO3/c1-2-4-10(15)12-9-5-3-7-13(9)16-11(12)6-8-14/h9,11-12,14H,2-8H2,1H3
• InChI Key： QNYWBMLAKBKJGM-UHFFFAOYSA-N
• SMILES： CCCC(=O)C1C2CCCN2OC1CCO

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų